2-(4-((tert-Butoxycarbonyl)amino)-2-oxopyrimidin-1(2H)-yl)acetic acid

• IUPAC Name: 2-[4-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxopyrimidin-1-yl]acetic acid
• InChI: InChI=1S/C11H15N3O5/c1-11(2,3)19-10(18)13-7-4-5-14(6-8(15)16)9(17)12-7/h4-5H,6H2,1-3H3,(H,15,16)(H,12,13,17,18)
• InChI Key: GDZBCKTYQSHPDJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC(=O)N(C=C1)CC(=O)O
• Molecular Formula: C11H15N3O5
• Molecular Weight: 269.25 g/mol

Description

2-(4-((tert-Butoxycarbonyl)amino)-2-oxopyrimidin-1(2H)-yl)acetic acid, also known as Boc-Glu(OBzl)-OH, is a chemical compound that has gained significant attention in scientific research. This compound belongs to the class of amino acid derivatives and is widely used in the field of biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

Synthesis and Derivative Formation

• Synthesis of Pyrimidin-4-one Derivatives : A method involving ethyl 2-(2-tert-butyl-2H-tetrazol-5-yl)-3-(dimethylamino)acrylate (DMTE) has been described for synthesizing 2, 3-(ring fused)-5-(5-tetrazolyl)-4H-pyrimidin-4-one derivatives, which includes a process related to tert-butoxycarbonyl amino acids (Kanno, Yamaguchi, Ichikawa, & Isoda, 1991).

• Peptide Nucleic Acid Monomer Synthesis : A ferrocenyl uracil peptide nucleic acid (PNA) monomer, involving tert-butoxycarbonyl, was synthesized demonstrating its utility in nucleic acid research (Gasser, Belousoff, Bond, & Spiccia, 2006).

Analytical Techniques

• Quantitative Analysis of tert-Butoxycarbonyl Group : The tert-butoxycarbonyl group is quantitatively analyzed in amino acid and peptide derivatives, highlighting its significance in analytical chemistry (Ehrlich-Rogozinski, 1974).

Chemical Reactions and Properties

• Aldehyde Building Block Synthesis : Research on the synthesis of aldehyde building blocks protected as acid labile N-Boc N,O-acetals demonstrates the versatility of tert-butoxycarbonyl compounds in organic synthesis (Groth & Meldal, 2001).

• Synthesis of Amino Acid-Based Polyacetylenes : The synthesis and polymerization of amino acid-derived acetylene monomers involving tert-butoxycarbonyl showcase its role in polymer chemistry (Gao, Sanda, & Masuda, 2003).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to targetReceptor-type tyrosine-protein phosphatase beta . This protein plays a role in a variety of cellular processes including cell growth, differentiation, mitotic cycle, and oncogenic transformation.

Mode of Action

This could result in alterations in cellular processes such as cell growth and differentiation .

Biochemical Pathways

Given the potential target of this compound, it may be involved in pathways related to cell growth, differentiation, and oncogenic transformation .

Pharmacokinetics

The metabolism and excretion of this compound would likely depend on various factors including its chemical structure and the individual’s metabolic rate .

Result of Action

Given its potential target, it may influence cellular processes such as cell growth and differentiation .

Biochemical Analysis

Biochemical Properties

2-(4-((tert-Butoxycarbonyl)amino)-2-oxopyrimidin-1(2H)-yl)acetic acid plays a significant role in biochemical reactions, particularly in the synthesis of dipeptides. It interacts with various enzymes and proteins, including coupling reagents like N,N′-diethylene-N′′-2-chloroethyl thiophosphoramide, which enhances amide formation without the addition of a base . These interactions are crucial for the compound’s function in organic synthesis and peptide formation.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. The compound’s role in dipeptide synthesis suggests it may impact protein synthesis and other related cellular activities

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and enzyme inhibition or activation. The compound’s tert-butyloxycarbonyl group is known to be an acid-labile protecting group used in organic synthesis, which can be added to amines under aqueous conditions . This mechanism is essential for its role in protecting amino groups during peptide synthesis.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound can be deprotected under mild conditions, which is essential for its application in peptide synthesis . Long-term studies are required to understand its stability and degradation in various experimental conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Higher doses may lead to toxic or adverse effects, while lower doses may be more effective for specific applications. The compound’s role in dipeptide synthesis suggests that its dosage must be carefully controlled to avoid potential toxicity

Metabolic Pathways

This compound is involved in metabolic pathways related to amino acid and peptide synthesis. It interacts with enzymes and cofactors that facilitate these processes, affecting metabolic flux and metabolite levels . Understanding these pathways is crucial for optimizing the compound’s use in biochemical research and applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are essential for its function. The compound may interact with transporters or binding proteins that influence its localization and accumulation

Subcellular Localization

The subcellular localization of this compound affects its activity and function. Targeting signals or post-translational modifications may direct the compound to specific compartments or organelles, influencing its role in biochemical reactions . Understanding these localization mechanisms is crucial for optimizing its use in research and applications.